Cas no 1630907-36-6 ((1-Amino-3-fluorocyclobutyl)methanol hydrochloride)

• Product Name: (1-Amino-3-fluorocyclobutyl)methanol hydrochloride
• CAS No: 1630907-36-6
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD28502513
• CID: 4609945
• PubChem ID: 91825993
• Update Time: 2025-10-29

(1-Amino-3-fluorocyclobutyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Amino-3-fluorocyclobutyl)methanol hydrochloride
• (1-Amino-3-fluorocyclobutyl)methanol HCl
• SB20206
• (1-amino-3-fluoro-cyclobutyl)methanol; hydrochloride
• (1-amino-3-fluorocyclobutyl)methanol;hydrochloride
• EN300-7393902
• CS-0053662
• 1630907-36-6
• AKOS025290141
• MFCD28502513
• AS-52402
• P15050
• (1-Amino-3-fluorocyclobutyl)methanolhydrochloride

• MDL： MFCD28502513
• Inchi： 1S/C5H10FNO.ClH/c6-4-1-5(7,2-4)3-8;/h4,8H,1-3,7H2;1H
• InChI Key： QGRONVJLIMQVRF-UHFFFAOYSA-N
• SMILES： Cl.FC1CC(CO)(C1)N

Computed Properties

• Exact Mass: 155.0513198 g/mol
• Monoisotopic Mass: 155.0513198 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 155.60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (1-Amino-3-fluorocyclobutyl)methanol hydrochloride

(1-Amino-3-fluorocyclobutyl)methanol hydrochloride (CAS No. 1630907-36-6)

(1-Amino-3-fluorocyclobutyl)methanol hydrochloride is a compound with the CAS registry number 1630907-36-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with an amino group at position 1 and a fluorine atom at position 3, along with a methanol group attached to the ring. The hydrochloride salt form of this compound adds to its stability and solubility properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of (1-Amino-3-fluorocyclobutyl)methanol hydrochloride in drug discovery and development. The cyclobutane ring structure is known for its rigidity and strain, which can impart unique pharmacokinetic properties to the molecule. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents. The presence of the amino group and fluorine atom provides additional functional diversity, enabling further chemical modifications to enhance its biological activity.

The synthesis of (1-Amino-3-fluorocyclobutyl)methanol hydrochloride involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing this complex structure. For instance, the use of transition metal catalysts has facilitated the formation of the amino-substituted cyclobutane ring with high enantioselectivity, which is crucial for drug development where stereochemistry plays a significant role.

In terms of physical properties, (1-Amino-3-fluorocyclobutyl)methanol hydrochloride exhibits a melting point of approximately 245°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for pharmaceutical formulations. The compound's stability under various storage conditions has also been extensively studied, with results indicating that it remains stable under normal laboratory conditions when stored away from light and moisture.

The application of (1-Amino-3-fluorocyclobutyl)methanol hydrochloride extends beyond drug discovery. It has been utilized as an intermediate in the synthesis of advanced materials, including polymers and nanoparticles. Its unique electronic properties make it a promising candidate for applications in nanotechnology and materials science. Recent research has explored its potential as a precursor for self-assembling monolayers, which have applications in sensors and electronic devices.

In conclusion, (1-Amino-3-fluorocyclobutyl)methanol hydrochloride (CAS No. 1630907-36-6) is a versatile compound with a wide range of applications in organic chemistry, pharmacology, and materials science. Its unique structure, combined with recent advancements in synthetic methods and applications, positions it as an important molecule for future research and development.